Cas no 68770-78-5 (2-chloro-1-(2-fluorobenzoyl)indole-3-carbaldehyde)

68770-78-5 structure
Product name:2-chloro-1-(2-fluorobenzoyl)indole-3-carbaldehyde
2-chloro-1-(2-fluorobenzoyl)indole-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- 2-chloro-1-(2-fluorobenzoyl)indole-3-carbaldehyde
- NSC-286440
- DTXSID10314605
- 68770-78-5
- NSC286440
- DS-013097
-
- Inchi: InChI=1S/C16H9ClFNO2/c17-15-12(9-20)10-5-2-4-8-14(10)19(15)16(21)11-6-1-3-7-13(11)18/h1-9H
- InChI Key: WAXSTNVIRITJHW-UHFFFAOYSA-N
- SMILES: C1=CC=C2C(=C1)C(=C(N2C(=O)C3=CC=CC=C3F)Cl)C=O
Computed Properties
- Exact Mass: 301.03067
- Monoisotopic Mass: 301.0305844g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 419
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.1Ų
- XLogP3: 4.1
Experimental Properties
- PSA: 39.07
2-chloro-1-(2-fluorobenzoyl)indole-3-carbaldehyde Related Literature
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Fulin Zhou,Fujian Zhou,Rongchuan Su,Yudong Yang,Jingsong You Chem. Sci., 2020,11, 7424-7428
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3. Brønsted acid-catalyzed efficient Strecker reaction of ketones, amines and trimethylsilyl cyanide†Guang-Wu Zhang,Dong-Hua Zheng,Jing Nie,Teng Wang Org. Biomol. Chem., 2010,8, 1399-1405
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4. BMIm HCO3: an ionic liquid with carboxylating properties. Synthesis of carbamate esters from amines†A. Di Nicola,A. Arcadi,L. Rossi New J. Chem., 2016,40, 9895-9898
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Guangchen Li,Tongliang Zhou,Albert Poater,Luigi Cavallo,Steven P. Nolan,Michal Szostak Catal. Sci. Technol., 2020,10, 710-716
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